Cas no 2580252-54-4 (ethyl 2-{3-aminospiro3.3heptan-1-yl}acetate)

• Product Name: ethyl 2-{3-aminospiro3.3heptan-1-yl}acetate
• CAS No: 2580252-54-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5662332
• PubChem ID: 165888164
• Update Time: 2025-06-08

ethyl 2-{3-aminospiro3.3heptan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-aminospiro[3.3]heptan-1-yl}acetate
• 2580252-54-4
• EN300-27729072
• ethyl 2-{3-aminospiro3.3heptan-1-yl}acetate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)7-8-6-9(12)11(8)4-3-5-11/h8-9H,2-7,12H2,1H3
• InChI Key： HZNOUJICLIOZAO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC(C21CCC2)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-{3-aminospiro3.3heptan-1-yl}acetate

Comprehensive Overview of Ethyl 2-{3-Aminospiro[3.3]heptan-1-yl}acetate (CAS No. 2580252-54-4): Properties, Applications, and Innovations

The compound ethyl 2-{3-aminospiro[3.3]heptan-1-yl}acetate (CAS No. 2580252-54-4) has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic derivative, characterized by its 3-aminospiro[3.3]heptane core, offers a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules. Its ethyl acetate moiety further enhances its solubility and bioavailability, making it a promising candidate for preclinical studies.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic bioactive conformations and improve metabolic stability. Researchers are particularly interested in CAS No. 2580252-54-4 due to its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as its applications in pain management therapeutics. The compound's aminospiro structure aligns with current trends in fragment-based drug design, where rigid frameworks are prioritized to reduce off-target effects.

From a synthetic perspective, ethyl 2-{3-aminospiro[3.3]heptan-1-yl}acetate exemplifies advancements in green chemistry and catalytic asymmetric synthesis. Its preparation often involves enantioselective methodologies, which are critical for producing optically active intermediates. This aligns with the pharmaceutical industry's shift toward sustainable synthesis and chiral purity, topics frequently searched by professionals in organic chemistry forums and AI-driven research platforms.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have been extensively studied to optimize its pharmacokinetic profile. These metrics are crucial for researchers exploring blood-brain barrier (BBB) penetration, a hot topic in drug development circles. Additionally, computational modeling studies highlight its potential as a G-protein-coupled receptor (GPCR) modulator, further expanding its applicability in precision medicine.

Beyond therapeutics, CAS No. 2580252-54-4 has found niche applications in material science, particularly in the design of bioactive coatings and polymeric carriers. Its spirocyclic backbone contributes to thermal stability, a property highly sought after in high-performance materials. This dual utility in both life sciences and industrial applications underscores its interdisciplinary relevance.

In conclusion, ethyl 2-{3-aminospiro[3.3]heptan-1-yl}acetate represents a convergence of innovation in synthetic chemistry and biomedical research. Its structural elegance and functional adaptability position it at the forefront of next-generation drug candidates and smart materials. As research continues to unravel its full potential, this compound is poised to address some of the most pressing challenges in modern science.